Cas no 866926-59-2 (1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride)

1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride is a sterically hindered N-heterocyclic carbene (NHC) precursor with a chloride counterion. Its bulky substituents, including isopropyl and mesityl groups, enhance stability and prevent unwanted side reactions, making it suitable for catalytic applications. The compound is particularly useful in transition-metal catalysis, where it serves as a robust ligand precursor to improve reaction selectivity and efficiency. Its structural rigidity and electron-donating properties contribute to high thermal stability and reactivity control in demanding synthetic conditions. This imidazolium salt is commonly employed in organometallic chemistry, polymerization, and cross-coupling reactions, offering consistent performance in both academic and industrial settings.

1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride structure

866926-59-2 structure

Product Name:1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride

CAS No:866926-59-2

MF:C₂₄H₃₃ClN₂

MW:384.985225439072

MDL:MFCD17018754

CID:660884

PubChem ID:24884708

Update Time:2025-05-28

1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride
- 1-(2,6-Diisopropylphenyl)-3-(2,4,6-triMethylphenyl)-4,5-dihydroiMidazoliuM chloride
- 1-[2,6-di(propan-2-yl)phenyl]-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-3-ium,chloride
- 3-[2,6-Bis(1-methylethyl)phenyl]-4,5-dihydro-1-(2,4,6-trimethylphenyl)-1H-imidazolium chloride
- 1H-Imidazolium, 1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-, chloride (9CI)
- 1-[2,6-di(propan-2-yl)phenyl]-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-3-ium;chloride
- 1-(2,6-Diisopropylphenyl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium chloride
- 1-(2,6-Diisopropylphenyl)-3-(2,4,6-trimethylphenyl)-imidazolinium chloride, 97%
- CS-0085083
- 3-(2,6-diisopropylphenyl)-1-(2,4,6-trimethylphenyl)-4,5-dihydro-1??-imidazol-1-ylium chloride
- E76589
- 866926-59-2
- SCHEMBL820071
- 1-(2,6-Diisopropropylphenyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium chloride
- 1-(2,6-Diisopropylphenyl)-3-mesityl-4,5-dihydro-1H-imidazol-3-iumchloride
- DTXSID30469545
- 1-(2,6-Di-i-propylphenyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium chloride
- MFCD17018754
- 1-(2,6-Diisopropylphenyl)-3-(2,4,6-trimethylphenyl)-imidazolinium chloride
- BS-51168
- MDL： MFCD17018754
- Inchi： 1S/C24H33N2.ClH/c1-16(2)21-9-8-10-22(17(3)4)24(21)26-12-11-25(15-26)23-19(6)13-18(5)14-20(23)7;/h8-10,13-17H,11-12H2,1-7H3;1H/q+1;/p-1
- InChI Key： RHFFYNDQCMNENO-UHFFFAOYSA-M
- SMILES： [Cl-].C1C=C(C(C)C)C([N+]2CCN(C3C(C)=CC(C)=CC=3C)C=2)=C(C(C)C)C=1

Computed Properties

Exact Mass: 384.23300
Monoisotopic Mass: 384.2332268g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 466
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6.2Å²

Experimental Properties

Melting Point: >300 °C
PSA: 6.25000
LogP: 3.07890
Sensitiveness: air sensitive

1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601279-500mg	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	97%	500mg	¥849.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601279-2g	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	97%	2g	¥2971.5	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MR039-1g	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	98%	1g	712.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MR039-200mg	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	98%	200mg	196.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MR039-50mg	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	98%	50mg	79.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	07-4017-2g	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	min.97%	2g	3049.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	07-4017-500mg	1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride	866926-59-2	min.97%	500mg	1026.0CNY	2021-07-15
Apollo Scientific	OR450042-250mg	1-(2,6-Diisopropylphenyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium chloride	866926-59-2	97%	250mg	£27.00	2025-02-20
Apollo Scientific	OR450042-1g	1-(2,6-Diisopropylphenyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium chloride	866926-59-2	97%	1g	£73.00	2025-02-20
Apollo Scientific	OR450042-5g	1-(2,6-Diisopropylphenyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium chloride	866926-59-2	97%	5g	£265.00	2025-02-20

1H-Imidazolium,1-[2,6-bis(1-methylethyl)phenyl]-4,5-dihydro-3-(2,4,6-trimethylphenyl)-,chloride Production Method

Production Method 1

88-05-1

169772-26-3

866926-59-2

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; 4 h, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 18 h, rt
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 18 h, reflux
2.2 Reagents: Methanol ; rt
2.3 Reagents: Hydrochloric acid Solvents: Triethyl orthoformate , Water ; 2 h, 120 °C

Reference

Room-Temperature Negishi Cross-Coupling of Unactivated Alkyl Bromides with Alkyl Organozinc Reagents Utilizing a Pd/N-Heterocyclic Carbene Catalyst

Hadei, Niloufar; et al, Journal of Organic Chemistry, 2005, 70(21), 8503-8507

Production Method 2

868593-25-3

866926-59-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron ; 18 h, 75 °C
1.2 Reagents: Hydrochloric acid Solvents: Cyclopentyl methyl ether
2.1 0.5 h, 100 °C

Reference

The Effect of Symmetric and Asymmetric NHCs on the Structure and Catalytic Properties of Dialkylgallium Alkoxides in the Ring-Opening Polymerization of rac-Lactide-Linking the Structure, Activity, and Stereoselectivity

Dabrowska, Anna Maria; et al, Organometallics, 2021, 40(9), 1221-1234

Production Method 3

609798-47-2

88-05-1

866926-59-2

Reaction Conditions

1.1 24 h, 185 °C
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; rt → 65 °C; 15 h, 65 °C
3.1 Solvents: Triethyl orthoformate ; rt → 125 °C; 12 h, 125 °C

Reference

Ruthenium Metallacycles Derived from 14-Electron Complexes. New Insights into Olefin Metathesis Intermediates

Wenzel, Anna G.; et al, Journal of the American Chemical Society, 2006, 128(50), 16048-16049

Production Method 4

866926-59-2

Reaction Conditions

1.1 Solvents: Triethyl orthoformate ; rt → 125 °C; 12 h, 125 °C

Reference

Ruthenium Metallacycles Derived from 14-Electron Complexes. New Insights into Olefin Metathesis Intermediates

Wenzel, Anna G.; et al, Journal of the American Chemical Society, 2006, 128(50), 16048-16049

Production Method 5

866926-59-2

Reaction Conditions

1.1 0.5 h, 100 °C

Reference

Dabrowska, Anna Maria; et al, Organometallics, 2021, 40(9), 1221-1234

Production Method 6

868593-25-3

866926-59-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 18 h, reflux
1.2 Reagents: Methanol ; rt
1.3 Reagents: Hydrochloric acid Solvents: Triethyl orthoformate , Water ; 2 h, 120 °C

Reference

Room-Temperature Negishi Cross-Coupling of Unactivated Alkyl Bromides with Alkyl Organozinc Reagents Utilizing a Pd/N-Heterocyclic Carbene Catalyst

Hadei, Niloufar; et al, Journal of Organic Chemistry, 2005, 70(21), 8503-8507

Production Method 7

868593-25-3

866926-59-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; rt → 65 °C; 15 h, 65 °C
2.1 Solvents: Triethyl orthoformate ; rt → 125 °C; 12 h, 125 °C

Reference

Ruthenium Metallacycles Derived from 14-Electron Complexes. New Insights into Olefin Metathesis Intermediates

Wenzel, Anna G.; et al, Journal of the American Chemical Society, 2006, 128(50), 16048-16049

Production Method 8

24544-04-5

4755-77-5

866926-59-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 5 min, 0 °C; 5 min, 0 °C; 1.5 h, rt
2.1 24 h, 185 °C
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; rt → 65 °C; 15 h, 65 °C
4.1 Solvents: Triethyl orthoformate ; rt → 125 °C; 12 h, 125 °C

Reference

Ruthenium Metallacycles Derived from 14-Electron Complexes. New Insights into Olefin Metathesis Intermediates

Wenzel, Anna G.; et al, Journal of the American Chemical Society, 2006, 128(50), 16048-16049